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Compound of Interest

Compound Name: delta-Damascone

Cat. No.: B1588474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of delta-Damascone, a

significant fragrance and flavor ingredient. This document details its commercial availability, key

suppliers, and provides insights into its synthesis and analysis for research and development

purposes.

Introduction to delta-Damascone
delta-Damascone, with the CAS number 57378-68-4, is a volatile organic compound prized for

its complex and potent aroma, often described as fruity, floral, and slightly woody with notes of

blackcurrant, rose, and apple.[1] It belongs to the family of rose ketones and is a critical

component in the formulation of fine fragrances, personal care products, and flavorings.[2][3]

Its chemical formula is C₁₃H₂₀O, and it has a molecular weight of 192.30 g/mol .[2][4]

Commercial Availability and Suppliers
delta-Damascone is commercially available from a range of global suppliers, catering to both

research and industrial needs. It is typically sold in various grades, from standard industrial

grades to high-purity analytical standards.

Table 1: Major Suppliers of delta-Damascone
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Supplier Website
Available
Grades/Purity

Notes

Sigma-Aldrich (Merck) --INVALID-LINK--
Analytical Standard

(≥90.0% GC)

Suitable for research

and as a reference

standard.[4]

Vigon International --INVALID-LINK--
Food Grade, Kosher,

Halal

Specializes in flavor

and fragrance

ingredients.

The Perfumer's

Apprentice
--INVALID-LINK-- Perfumery Grade

Offers various

quantities for

perfumery

applications.[1]

Triveni Chemicals --INVALID-LINK--
Industrial and

Chemical Grade

Manufacturer based in

India, supplying to

various industries.[5]

ChemicalBook --INVALID-LINK-- 98% min, 99%

A platform connecting

various Chinese

suppliers.[6]

ODOWELL --INVALID-LINK-- Fragrance Grade
Chinese manufacturer

of aroma chemicals.

PDQ Scientific --INVALID-LINK-- Research Grade

Supplier of flavors,

food additives, and

odors.[7]

Cenmed --INVALID-LINK--
Analytical Reference

Standard

Distributor of

laboratory and clinical

supplies.[8]

Table 2: Quantitative Data and Physical-Chemical Properties of delta-Damascone
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Property Value Source(s)

CAS Number 57378-68-4 [1][2][4][7][8]

Molecular Formula C₁₃H₂₀O [2][4]

Molecular Weight 192.30 g/mol [2][4]

Appearance
Colorless to slightly yellow

liquid
[6]

Odor
Fruity, floral, woody,

blackcurrant, rose, apple
[1]

Boiling Point ~253-264 °C [9]

Flash Point >100 °C [10]

Density ~0.93 g/cm³ [9]

Refractive Index (at 20°C) ~1.490 - 1.500 [4]

Purity (Typical)
≥90% (Analytical Standard) to

>98% (Commercial Grades)
[4][6]

Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis,

purification, and analysis of delta-Damascone. These are intended as a starting point for

laboratory work and may require optimization based on specific equipment and desired purity.

Synthesis of delta-Damascone
The industrial synthesis of delta-Damascone is typically a two-step process involving a Diels-

Alder reaction followed by an aldol condensation.[11]
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Step 1: Diels-Alder Reaction

Step 2: Aldol Condensation

Mesityl Oxide
Acetyl Trimethyl

Cyclohexene

1,3-Pentadiene

Acetaldehyde delta-Damascone
+ Base

Click to download full resolution via product page

Caption: Synthetic pathway of delta-Damascone.

Methodology:

Diels-Alder Reaction:

Reactants: 1,3-Pentadiene and Mesityl Oxide.

Procedure: The reactants are heated together, often in an autoclave, to facilitate the [4+2]

cycloaddition. The resulting product is an acetyl trimethyl cyclohexene intermediate.

Specific conditions such as temperature and pressure can vary and are often proprietary.

Aldol Condensation:

Reactants: Acetyl trimethyl cyclohexene intermediate and Acetaldehyde.

Catalyst: A basic catalyst is used to promote the condensation reaction.
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Procedure: The intermediate from the first step is reacted with acetaldehyde in the

presence of a base. This is followed by dehydration to yield delta-Damascone.

Purification Protocol: Fractional Vacuum Distillation
Due to its high boiling point, delta-Damascone is best purified by fractional vacuum distillation

to prevent thermal degradation.

Methodology:

Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,

a heating mantle with a magnetic stirrer, a fractionating column (e.g., Vigreux), a condenser,

and receiving flasks.

Procedure:

The crude delta-Damascone is placed in the distillation flask with a stir bar.

A vacuum is applied to the system.

The flask is gently heated while stirring.

Fractions are collected based on their boiling points at the reduced pressure. Lower

boiling impurities will distill first.

The main fraction containing delta-Damascone is collected. The temperature and

pressure should be carefully monitored to ensure efficient separation.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the primary analytical technique for the identification and quantification of delta-
Damascone and its isomers.

Methodology:

Sample Preparation: Dilute the delta-Damascone sample in a suitable solvent (e.g.,

dichloromethane or ethanol) to an appropriate concentration for GC-MS analysis.
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Instrumentation: A gas chromatograph coupled with a mass spectrometer detector is used.

GC Parameters (Example):

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5) is typically

used for fragrance analysis.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50-70 °C, hold for 1-2 minutes.

Ramp: Increase temperature at a rate of 5-10 °C/minute to 250-280 °C.

Final hold: Hold at the final temperature for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Parameters (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: The resulting chromatogram will show peaks corresponding to different

components in the sample. The mass spectrum of the peak corresponding to delta-
Damascone can be compared to a reference library (e.g., NIST) for confirmation.
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Caption: General experimental workflow for delta-Damascone.

Conclusion
delta-Damascone remains a vital component in the fragrance and flavor industry.

Understanding its commercial landscape and the technical aspects of its synthesis and

analysis is crucial for researchers and developers in this field. The information provided in this

guide serves as a foundational resource for sourcing, handling, and working with this versatile

aroma chemical. For specific applications, it is always recommended to consult the technical

and safety data sheets provided by the respective suppliers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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